Cas no 1822630-35-2 (2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl-)

• Product Name: 2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl-
• CAS No: 1822630-35-2
• MF: C₁₁H₁₃FS
• MW: 196.284325361252
• CID: 5998267
• PubChem ID: 91880659
• Update Time: 2025-06-29

2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl-
• 1822630-35-2
• 6-FLUORO-4,4-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOTHIOPYRAN
• EN300-1124282

• Inchi： 1S/C11H13FS/c1-11(2)5-6-13-10-4-3-8(12)7-9(10)11/h3-4,7H,5-6H2,1-2H3
• InChI Key： IILNDQUDOGPESN-UHFFFAOYSA-N
• SMILES： C1SC2=CC=C(F)C=C2C(C)(C)C1

Computed Properties

• Exact Mass: 196.07219975g/mol
• Monoisotopic Mass: 196.07219975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Additional information on 2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl-

Introduction to 2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl (CAS No. 1822630-35-2)

The compound 2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl (CAS No. 1822630-35-2) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiopyran family, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a fluoro substituent at the 6-position and the dimethyl group at the 4-position introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

Benzothiopyrans are a subclass of benzothiophenes, characterized by a fused thiophene ring and a pyran ring. These structures exhibit remarkable stability and versatility, making them ideal for designing molecules with enhanced pharmacokinetic profiles. The fluoro group, in particular, is a well-known pharmacophore that can modulate metabolic pathways, improve binding affinity, and enhance lipophilicity—key factors in the development of novel therapeutic agents.

The synthesis of 2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluoro substituent at the 6-position is particularly challenging due to its high reactivity and sensitivity to nucleophilic or electrophilic attack. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or photochemical transformations, have been employed to achieve high yields and selectivity in the synthesis of this compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies suggest that 2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for investigating its potential as an anti-inflammatory agent or a modulator of other disease-related processes.

The dimethyl group at the 4-position of the benzothiopyran core contributes to the overall steric hindrance of the molecule, which can influence its binding affinity and selectivity. This feature is particularly valuable in drug design, where minimizing off-target effects is crucial for improving therapeutic efficacy and reducing side effects. Structural modifications based on this scaffold have already shown promise in preclinical studies as potential treatments for neurological disorders and cancer.

In vitro studies have demonstrated that derivatives of benzothiopyrans exhibit inhibitory activity against several key enzymes implicated in disease progression. For instance, certain analogs have been found to inhibit COX-2 (cyclooxygenase-2), an enzyme central to the inflammatory response. The presence of the fluoro group enhances this inhibitory effect by improving binding interactions with the enzyme's active site. Such findings underscore the therapeutic potential of this class of compounds.

The pharmacokinetic properties of 2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl are also under investigation. Preliminary data suggest that this compound exhibits favorable solubility and bioavailability profiles when administered orally or intravenously. These characteristics are critical for developing drugs that can be easily absorbed into systemic circulation and distributed to target tissues without significant degradation.

One of the most exciting aspects of benzothiopyran derivatives is their ability to cross the blood-brain barrier (BBB). This property is particularly relevant for treating neurological disorders such as Alzheimer's disease or Parkinson's disease, where access to brain tissues is often limited by BBB restrictions. The structural features of 2H-1-Benzothiopyran, 6-fluoro-3,4-dihydro-4,4-dimethyl, including its lipophilicity and size constraints imposed by the dimethyl group at position 4 and other substituents at positions 3 and 6, make it an attractive candidate for BBB penetration.

Recent research has also explored the role of fluorine-containing heterocycles in photodynamic therapy (PDT). Benzothiopyrans have been shown to generate reactive oxygen species upon light irradiation when excited by specific wavelengths. This property could be exploited for developing photosensitizers that target cancer cells selectively while minimizing damage to healthy tissues.

The versatility of benzothiopyrans extends beyond their applications in pharmaceuticals; they are also being investigated as materials for organic electronics due to their ability to form stable conjugated systems with tunable optoelectronic properties. The introduction of electron-withdrawing groups like fluorine can further enhance these properties by altering charge transport mechanisms within molecular assemblies.

In conclusion,2H-1-Benzothiopyran, featuring a fluoro substituent at position 6 and two methyl groups at position 4, represents an intriguing scaffold with significant therapeutic potential across multiple disease areas including inflammation,cancer,and neurological disorders.Alongside ongoing efforts toward optimizing its synthetic pathways,future studies should focus on elucidating its mechanism(s)of action through both computationaland experimental approaches.To translate these findings into clinical benefits,collaboration between academiaand industry will be essential.